2-Chloro-N-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]propanamide
• InChI: InChI=1S/C12H19ClN4O/c1-9(13)12(18)14-7-6-11-16-15-10-5-3-2-4-8-17(10)11/h9H,2-8H2,1H3,(H,14,18)
• InChI Key: JWGXSFMRSBILAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCC1=NN=C2N1CCCCC2)Cl
• Molecular Formula: C12H19ClN4O
• Molecular Weight: 270.76 g/mol

Description

The compound “2-Chloro-N-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]propanamide” belongs to the class of organic compounds known as triazolopyrimidines. These are aromatic heterocyclic compounds containing a triazole ring fused to a pyrimidine ring. Triazolopyrimidines have applications in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts.

Synthesis Analysis

While specific synthesis methods for this compound are not available, triazolopyrimidines are generally synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings including a triazole ring and a pyrimidine ring. The exact structure would depend on the specific arrangement and bonding of these rings.

Chemical Reactions Analysis

Again, while specific chemical reactions involving this compound are not available, compounds in the triazolopyrimidine class can undergo a variety of chemical reactions, often involving the nitrogen atoms in the triazole and pyrimidine rings.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. Many triazolopyrimidines display a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.